7-(Piperazin-1-yl)thieno[2,3-c]pyridine hydrochloride

• IUPAC Name: 7-piperazin-1-ylthieno[2,3-c]pyridine;hydrochloride
• InChI: InChI=1S/C11H13N3S.ClH/c1-3-13-11(10-9(1)2-8-15-10)14-6-4-12-5-7-14;/h1-3,8,12H,4-7H2;1H
• InChI Key: LMFIHEMWGLYVFO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC=CC3=C2SC=C3.Cl
• Molecular Formula: C11H14ClN3S
• DSSTOX Substance ID: DTXSID901005442
• Molecular Weight: 255.77 g/mol
• CAS No.: 850734-85-9, 850734-84-8

Description

8-Isoquinoline methanamine (hydrochloride) is a member of isoquinolines.

Scientific Research Applications

Acetylcholinesterase Inhibition

One study explored piperazine-based bis(thieno[2,3-b]pyridines), closely related to 7-Piperazin-1-yl-thieno[2,3-c]pyridine HCl, as potential acetylcholinesterase inhibitors. This research suggests that compounds within this class can exhibit significant inhibition of acetylcholinesterase, with certain derivatives showing notably high effectiveness (Ahmed, Mekky, & Sanad, 2022).

Antimicrobial and Antifungal Activities

Several studies have highlighted the antimicrobial and antifungal potential of compounds structurally similar to 7-Piperazin-1-yl-thieno[2,3-c]pyridine HCl. For instance, thiazolidinone derivatives containing the pyridin-2-yl-piperazine unit showed significant antimicrobial activity against various bacteria and fungi (Patel, Kumari, & Patel, 2012). Additionally, novel amalgamations of triazoles, piperidines, and thieno pyridine rings have been evaluated for their antifungal properties, showing moderate to good activity against specific fungal strains (Darandale et al., 2013).

Anticancer Activity

Piperazine derivatives have also been investigated for their potential anticancer activities. For example, a study focusing on piperazine-2,6-dione derivatives and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives revealed good anticancer activity against various cancer cell lines (Kumar et al., 2013). Another research synthesized thieno[3,2-d]pyrimidines with a piperazine unit, intended as anticancer agents, emphasizing the role of these compounds in inhibiting protein tyrosine kinases (Min, 2012).

Molecular Structure and Design

The molecular structures of various piperazine derivatives, including those similar to 7-Piperazin-1-yl-thieno[2,3-c]pyridine HCl, have been analyzed to understand their potential pharmacological applications. For instance, the crystal and molecular structures of certain isothiazolopyridines with piperazine units were determined, which can provide insights into their analgesic properties (Karczmarzyk & Malinka, 2008).

Mechanism of Action

Target of Action

The primary targets of 7-Piperazin-1-yl-thieno[2,3-c]pyridine HCl are currently unknown. This compound is a synthetic intermediate , which means it is used in the synthesis of other compounds, potentially including pharmaceuticals.

Pharmacokinetics

It is known that this compound is soluble in dmf (1 mg/ml), dmso (20 mg/ml), and pbs (ph 72, 10 mg/ml) . This suggests that it could be well-absorbed and distributed in the body, depending on the route of administration.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the solubility of 7-Piperazin-1-yl-thieno[2,3-c]pyridine HCl in different solvents suggests that the choice of solvent could impact its bioavailability and efficacy. Additionally, storage conditions can affect the stability of this compound .